Cas no 329234-77-7 (6-Chloro-1-[(2-chlorobenzyl)oxy]-2-(4-methoxyphenyl)-1H-1,3-benzimidazole)

6-Chloro-1-[(2-chlorobenzyl)oxy]-2-(4-methoxyphenyl)-1H-1,3-benzimidazole structure
329234-77-7 structure
Product Name:6-Chloro-1-[(2-chlorobenzyl)oxy]-2-(4-methoxyphenyl)-1H-1,3-benzimidazole
CAS No:329234-77-7
MF:C21H16Cl2N2O2
MW:399.269943237305
CID:2355745
Update Time:2023-08-07

6-Chloro-1-[(2-chlorobenzyl)oxy]-2-(4-methoxyphenyl)-1H-1,3-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-1-[(2-chlorobenzyl)oxy]-2-(4-methoxyphenyl)-1H-1,3-benzimidazole
    • Bionet1_000679
    • HMS569N21
    • 6-chloro-1-[(2-chlorophenyl)methoxy]-2-(4-methoxyphenyl)-1H-1,3-benzodiazole
    • 6-Chloro-1-[(2-chlorobenzyl)oxy]-2-(4-methoxyphenyl)-1H-1,3-benzimidazole
    • Inchi: 1S/C21H16Cl2N2O2/c1-26-17-9-6-14(7-10-17)21-24-19-11-8-16(22)12-20(19)25(21)27-13-15-4-2-3-5-18(15)23/h2-12H,13H2,1H3
    • InChI Key: KDIBYEXYKOOOBI-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)N(C(C1C=CC(=CC=1)OC)=N2)OCC1C=CC=CC=1Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 475
  • Topological Polar Surface Area: 36.3
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